Cas no 2172583-23-0 (5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride)

• Product Name: 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride
• CAS No: 2172583-23-0
• MF: C₁₁H₁₄Cl₃N₃
• MW: 294.6080
• CID: 5051631
• PubChem ID: 132398994
• Update Time: 2025-08-05

5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridin]-5-ylmethanamine trihydrochloride
• 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride

• Inchi： 1S/C11H11N3.3ClH/c12-5-9-4-11(8-14-6-9)10-2-1-3-13-7-10;;;/h1-4,6-8H,5,12H2;3*1H
• InChI Key： QZRSVOHKUBJGSB-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].Cl[H].N1=C([H])C(C([H])([H])N([H])[H])=C([H])C(=C1[H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 293.025331 g/mol
• Monoisotopic Mass: 293.025331 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Molecular Weight: 294.6

Additional information on 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride

Introduction to 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride (CAS No. 2172583-23-0)

5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride, identified by the CAS number 2172583-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This trihydrochloride salt of a bis-pyridine amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features two pyridine rings linked by a methanamine group, with the addition of hydrochloride salts enhancing its solubility and stability for various applications in research and development.

The molecular structure of 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride consists of a central methanamine bridge connecting two pyridine moieties, each substituted with a hydrogen atom at the 3-position. This arrangement creates a rigid, planar framework that is conducive to interactions with biological targets. The presence of nitrogen atoms in both pyridine rings and the amine group makes the compound highly polar, facilitating its binding to proteins and enzymes. Such structural characteristics are often exploited in the design of bioactive molecules targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

In recent years, there has been growing interest in bis-pyridine derivatives due to their ability to modulate various biological pathways. The dual pyridine scaffold in 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride allows for multiple points of interaction with biological targets, making it a versatile candidate for drug discovery. Studies have shown that such compounds can exhibit inhibitory effects on enzymes involved in inflammation, neurotransmission, and cell signaling. For instance, derivatives with similar structures have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride is its potential as a scaffold for further chemical modification. Researchers can append various functional groups to the pyridine rings or the amine moiety to enhance specific biological activities. This flexibility has led to numerous patents and publications exploring its derivatives as lead compounds for therapeutic intervention. The trihydrochloride form ensures that the compound remains stable under various storage conditions, making it suitable for both laboratory research and potential clinical trials.

The synthesis of 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bis-pyridine core efficiently. These methods not only improve the scalability of production but also allow for the introduction of structural diversity early in the synthetic pathway.

From a pharmacological perspective, 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride has shown promise in preclinical studies as a modulator of enzyme activity relevant to metabolic disorders. Its ability to interact with both extracellular and intracellular targets makes it an attractive candidate for developing drugs that can address multiple aspects of disease pathology simultaneously. For example, studies suggest that this compound may interfere with key enzymes involved in glucose metabolism, offering potential benefits for patients with diabetes or insulin resistance.

The solubility provided by the trihydrochloride salt is another critical factor contributing to its utility in pharmaceutical applications. Poor solubility can limit drug bioavailability, but the hydrochloride form enhances dissolution rates, allowing for more effective absorption and distribution within the body. This property is particularly important for oral formulations where rapid onset of action is desired.

Recent advancements in computational chemistry have further accelerated the exploration of 5-(pyridin-3-yl)pyridin-3-ylmethanamine trihydrochloride's potential applications. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions guide experimental design, reducing trial-and-error approaches and optimizing lead compounds more efficiently. By integrating experimental data with computational insights, scientists can refine structures like 5-(pyridin-3-yl)pyridin-3-ylnethanamine trihydrochloride to achieve desired pharmacological profiles.

The safety profile of 5-(pyridin-3-ylylidene)methanamine trihydrochloride is another area of active investigation. While preliminary studies suggest low toxicity at moderate doses, comprehensive toxicological assessments are necessary before considering clinical translation. Researchers are employing in vitro assays to evaluate potential side effects on different cell lines and animal models to ensure safety margins are adequate for therapeutic use.

In conclusion,5-(pyridin 1H-pyrazol 1-one)-4-methylphenone derivatives represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities。 Its dual pyridine scaffold， combined with the amine group， offers multiple interaction points with biological targets， making it valuable for modulating various disease pathways。 The synthesis， solubility， and pharmacological properties make it an attractive candidate for further development。 As research continues， this compound may contribute significantly to advancements in drug discovery， particularly in addressing complex metabolic and neurological disorders。